Cas no 1805665-94-4 (Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805665-94-4
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4903899
• Update Time: 2025-06-09

Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H10F2N2O2/c1-2-17-10(16)5-7-3-4-8(11(12)13)9(6-14)15-7/h3-4,11H,2,5H2,1H3
• InChI Key： OPVLVZDDMYZNOI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C=C1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805665-94-4)

Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805665-94-4) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and a cyano substituent, which enhance its reactivity and applicability in synthetic chemistry. Researchers and industries are increasingly focusing on fluorinated pyridines due to their potential in drug discovery and material science, making this compound a subject of significant interest.

The structural complexity of Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate allows it to serve as a versatile intermediate in organic synthesis. Its ester functionality and electron-withdrawing groups make it ideal for constructing heterocyclic frameworks, which are pivotal in developing bioactive molecules. Recent studies highlight its role in optimizing crop protection agents and pharmaceutical lead compounds, aligning with the growing demand for sustainable and efficient chemical solutions.

In the context of green chemistry, Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate has garnered attention for its potential in reducing synthetic steps and improving yield efficiency. The incorporation of fluorine atoms is a trending topic in medicinal chemistry, as it often enhances metabolic stability and bioavailability. This aligns with current searches for "fluorine in drug design" and "pyridine-based agrochemicals," reflecting the compound's relevance in cutting-edge research.

From a commercial perspective, the demand for specialty chemicals like Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate is rising, driven by advancements in precision agriculture and personalized medicine. Its CAS No. 1805665-94-4 is frequently queried in databases, underscoring its importance in patent filings and regulatory documentation. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further positions it as a modern tool for industrial applications.

Quality control and analytical methods for Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate are critical, given its use in high-stakes industries. Techniques such as HPLC and NMR spectroscopy are commonly employed to ensure purity and consistency. These aspects resonate with frequent search queries like "analytical validation of pyridine derivatives" and "CAS number lookup for research chemicals," highlighting the compound's technical significance.

In summary, Ethyl 2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805665-94-4) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, from drug development to agrochemical formulation, make it a cornerstone in contemporary science. As industries evolve toward more sustainable and efficient practices, this compound is poised to remain at the forefront of scientific and commercial exploration.